Cas no 1154759-65-5 (3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

• Product Name: 3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• CAS No: 1154759-65-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 1099949
• PubChem ID: 59284723
• Update Time: 2025-04-20

3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• SCHEMBL2906919
• 1154759-65-5
• DB-110245

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-6-13(4)10(9-14)5-8-15/h10,15H,5-9H2,1-4H3
• InChI Key： OCPVWKXRRDWWHK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C)C(CCO)C1)=O

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives